3-Phenylpyridine
Cat. No. B014346
Key on ui cas rn:
1008-88-4
M. Wt: 155.2 g/mol
InChI Key: HJKGBRPNSJADMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[NH2-:14].[Na:13].[c:1]1(-[c:7]2[cH:8][n:9][cH:10][cH:11][cH:12]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1(-[c:7]2[c:8]([NH2:14])[n:9][cH:10][cH:11][cH:12]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
|
Smiles
|
[NH2-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc(-c2cccnc2)cc1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ncccc1-c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
